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Compound of Interest

Compound Name: Terephthalic acid, lithium salt
CAS No.: 28313-49-7
Cat. No.: B12657805
Get Quote
. J

Introduction & Mechanism

Dilithium terephthalate (Li

TP) is a promising organic anode material for Li-ion batteries due to its sustainability, safety
(operating potential ~0.8 V vs. Li/Li

), and fast kinetics. Unlike intercalation-based graphite, Li

TP operates via a conversion mechanism involving the reversible lithiation of carbonyl groups.

Core Redox Mechanism

The redox activity centers on the two carboxylate groups attached to the benzene ring. During
lithiation (discharge), the carbonyl oxygens (

) accept electrons and Li

ions to form lithium enolates (

).
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e Theoretical Capacity: ~301 mAh/g (based on 2 e

transfer per formula unit).

e Operating Potential: ~0.8 V vs. Li/Li

(Safe from Li plating).

Critical Challenges & Solutions

Challenge Mechanistic Cause

Engineered Solution

o Organic molecular crystals are
Low Conductivity ) ) ]
electrically insulating.

High conductive carbon ratio
(>20%) & Carbon Nanotube
(CNT) doping.

Li

Dissolution TP is slightly soluble in

carbonate electrolytes.

Use of Sodium Alginate (SA)
binder (water-based) instead
of PVDF; Atomic Layer
Deposition (ALD) surface

protection.

Protocol: Material Synthesis

Objective: Synthesize high-purity crystalline Li

TP via acid-base neutralization.

Reagents

o Terephthalic Acid (TPA) (>99%)

e Lithium Hydroxide Monohydrate (LiOH-H
O)

o Ethanol (Absolute) & Deionized Water (DI H

0O)

Step-by-Step Workflow
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» Stoichiometric Mixing: Dissolve 10 mmol TPA in 40 mL of Ethanol/Water (1:1 v/v) mixture.
e Neutralization: Slowly add 20.5 mmol LiOH-H

O (2.5% excess to ensure full lithiation) dissolved in 10 mL DI water.

e Reaction: Stir vigorously at 60°C for 12 hours. The solution should become clear, then form a
white precipitate as solvent evaporates.

» Precipitation: Pour the mixture into 200 mL of cold acetone to crash out the product.

« Filtration & Washing: Vacuum filter the white powder. Wash 3x with ethanol to remove
residual LIOH.

e Drying (Critical): Dry in a vacuum oven at 150°C for 12 hours.
o Note: Li

TP is hygroscopic. Insufficient drying leads to side reactions with LiPF

Protocol: Electrode Fabrication

Objective: Create a mechanically robust, conductive electrode using an aqueous binder
system.

Rationale for Binder Selection

Do NOT use PVDF/NMP. PVDF requires NMP solvent, which can partially dissolve organic
active materials. Furthermore, PVDF interacts weakly with Li

TP. Use Sodium Alginate (SA) / Water. SA forms strong hydrogen bonds with the carboxylate
groups of Li

TP, maintaining electrode integrity during volume expansion.

Slurry Formulation

o Active Material: Li
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TP (60 wt%)

Conductive Additive: Super P Carbon (30 wt%)

o Optimization: Replace 5% Super P with MWCNTSs for long-range conductivity.
Binder: Sodium Alginate (10 wt%)

Solvent: DI Water

Coating Procedure[1][2][3][4][5][6][7]

Binder Dissolution: Dissolve SA in DI water to form a 2 wt% clear viscous solution.
Dry Mixing: Pestle grind Li
TP and Super P for 15 mins to ensure intimate contact.

Slurry Mixing: Add dry mix to SA solution. Planetary ball mill (or high-shear mix) at 800 rpm
for 30 mins.

o Target Viscosity: ~2000-3000 cP (Honey-like consistency).
Casting: Doctor blade coat onto Copper Foil.
o Wet Thickness: 100-150
m.
Drying:
o Step 1: Air dry at ambient temperature for 2 hours (prevents cracking).
o Step 2: Vacuum dry at 100°C for 12 hours.

Calendering: Press electrode to reduce porosity to ~35%.

Electrochemical Characterization

Objective: Validate performance in a CR2032 Coin Cell configuration.
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Cell Assembly (Argon Glovebox)

e Anode: Li

TP punched disc (12 mm).

o Counter Electrode: Li Metal chip (15 mm).
o Separator: Celgard 2400 (PP) or Glass Fiber (GF/D) for better wetting.
o Electrolyte: 1.0 M LiPF

in EC:DMC (1:1 viv).

o Enhancement: Add 5% Fluoroethylene Carbonate (FEC) to stabilize the SEI.

Testing Protocols
Test Parameters Purpose

Voltage: 0.5V — 2.0 VCurrent:

. . i Determine capacity and
Galvanostatic Cycling (GCD) 0.1 C (Formation), 1 C

i retention.
(Cycling)
) Scan Rate: 0.1 mV/sRange: Identify redox peaks (Ox:
Cyclic Voltammetry (CV)
05VvV-25V ~0.9V, Red: ~0.7V).

Analyze Charge Transfer

- Freq: 100 kHz — 10 Resistance (

mHzAmplitude: 5 mV
).

Visualizations
Diagram 1: Synthesis & Fabrication Workflow

This diagram illustrates the critical path from raw reagents to the final coin cell, highlighting the
aqueous processing route.
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Caption: Workflow for Li2TP synthesis and aqueous electrode processing using Sodium

Alginate binder.

Diagram 2: Redox Mechanism

This diagram details the two-electron transfer mechanism that governs the energy storage

capability of Li

TP.

Redox Reaction (0.8 V vs Li/Li+)

+2Li+ + 2e-

Lithiation (Charge)

Li4TP (Lithiated State)

»

C8HA4Li404
(Lithium Enolate)

/

/
///Delithiation (Discharge)

Li2TP (Discharged State)
C8H4Li204
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Caption: Reversible two-electron redox mechanism transforming Li2TP carbonyls to lithium
enolates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12657805?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

